N'-(3-bromo-4,5-dihydroxybenzylidene)-2-(2-naphthyloxy)acetohydrazide

• IUPAC Name: N-[(Z)-(3-bromo-4,5-dihydroxyphenyl)methylideneamino]-2-naphthalen-2-yloxyacetamide
• InChI: InChI=1S/C19H15BrN2O4/c20-16-7-12(8-17(23)19(16)25)10-21-22-18(24)11-26-15-6-5-13-3-1-2-4-14(13)9-15/h1-10,23,25H,11H2,(H,22,24)/b21-10-
• InChI Key: DWMRKCWNTNDNOQ-FBHDLOMBSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)OCC(=O)NN=CC3=CC(=C(C(=C3)Br)O)O
• Isomeric SMILES: C1=CC=C2C=C(C=CC2=C1)OCC(=O)N/N=C\C3=CC(=C(C(=C3)Br)O)O
• Molecular Formula: C19H15BrN2O4
• Molecular Weight: 415.2 g/mol

Description

N'-(3-bromo-4,5-dihydroxybenzylidene)-2-(2-naphthyloxy)acetohydrazide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as BNAH and is synthesized through a specific method that will be discussed in BNAH has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In this paper, we will explore these aspects of BNAH and discuss potential future directions for research.

Mechanism of Action

BNAH exerts its antioxidant and anti-inflammatory effects through various mechanisms of action. One of the primary mechanisms is through the scavenging of free radicals, which are known to cause oxidative stress. BNAH also inhibits the production of pro-inflammatory cytokines, which are responsible for the inflammatory response. Additionally, BNAH has been shown to modulate the activity of various enzymes involved in oxidative stress and inflammation.
Biochemical and Physiological Effects:
BNAH has been shown to have various biochemical and physiological effects in both in vitro and in vivo studies. In vitro studies have shown that BNAH can protect cells from oxidative damage and reduce inflammation. In vivo studies have shown that BNAH can reduce oxidative stress and inflammation in animal models of various diseases, including diabetes, Alzheimer's disease, and cancer.

Advantages and Limitations for Lab Experiments

BNAH has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized in high yields and purity. Additionally, BNAH has been shown to have low toxicity, making it a safe compound for use in both in vitro and in vivo studies. However, one limitation of BNAH is its solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research on BNAH. One area of research could be the development of BNAH-based therapies for the treatment of oxidative stress-related diseases. Additionally, further studies could be conducted to explore the potential anti-cancer effects of BNAH. Finally, research could be conducted to optimize the synthesis method of BNAH to improve yields and purity of the final product.

Scientific Research Applications

BNAH has been studied extensively for its potential applications in various fields of science. One of the major areas of research has been its use as an antioxidant and anti-inflammatory agent. BNAH has been shown to have significant antioxidant activity, which makes it a potential candidate for the treatment of oxidative stress-related diseases. Additionally, BNAH has been shown to have anti-inflammatory effects, which could be useful in the treatment of inflammatory diseases.